Cas no 204970-99-0 (CJ-15161 hydrochloride)

• Product name: CJ-15161 hydrochloride
• CAS No: 204970-99-0
• MF: C₂₃H₃₂ClN₃O₂
• MW: 417.972084999084
• CID: 2846955

CJ-15161 hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2P3CN7RW9W
• Benzamide, 4-(((1S)-2-((3S)-3-hydroxy-1-pyrrolidinyl)-1-phenylethyl)methylamino)-N-propyl-, hydrochloride (1:1)
• Q27255325
• CJ-15161 hydrochloride

• Inchi： 1S/C23H31N3O2.ClH/c1-3-14-24-23(28)19-9-11-20(12-10-19)25(2)22(18-7-5-4-6-8-18)17-26-15-13-21(27)16-26;/h4-12,21-22,27H,3,13-17H2,1-2H3,(H,24,28);1H/t21-,22+;/m0./s1
• InChI Key： UIDQSFVIAHCPLD-UMIAIAFLSA-N
• SMILES： Cl.O[C@H]1CCN(C[C@H](C2C=CC=CC=2)N(C)C2C=CC(C(NCCC)=O)=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 473
• Topological Polar Surface Area: 55.8